6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C30H29N5O3
• Molecular Weight: 507.6 g/mol
• IUPAC Name: 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C30H29N5O3/c1-19-8-7-16-35-27(19)33-28-25(30(35)37)18-24(29(36)32-20(2)22-9-5-4-6-10-22)26(31)34(28)17-15-21-11-13-23(38-3)14-12-21/h4-14,16,18,20,31H,15,17H2,1-3H3,(H,32,36)
• InChI Key: VVFAGIGSVKHCBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=C(C=C4)OC)C(=O)NC(C)C5=CC=CC=C5

Description

This compound is a structurally complex tricyclic carboxamide derivative characterized by a fused 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include a 6-imino moiety, a 2-oxo group, and a carboxamide substituent at position 3. The molecule features a 4-methoxyphenylethyl side chain at position 7 and a 1-phenylethyl group as the N-substituent.

Preparation Methods

Core Triazatricyclo Structure Formation

The synthesis begins with the preparation of the 1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene core. Patent US7427638B2 describes a base-catalyzed cyclization strategy using 4-acetylaminoisoindoline-1,3-dione derivatives under reflux conditions with sodium methoxide in methanol . A modified approach from MDPI employs hydrazonoyl halides (e.g., 2,4,6-trichlorobenzoyl chloride) to initiate tandem cyclization-annulation reactions at 80–110°C, achieving 68–76% yields for analogous structures .

Critical parameters for core formation:

• Temperature : 80–110°C to overcome activation energy barriers

• Catalysts : DMAP (4-dimethylaminopyridine) enhances regioselectivity in cyclization steps

• Solvents : Ethanol or DMF preferred for solubility and reaction kinetics

The introduction of the 4-methoxyphenylethyl moiety at position 7 and phenylethyl group at position 11 proceeds via nucleophilic alkylation. Industrial protocols from VulcanChem utilize a two-step SN2 reaction:

• Epoxide intermediate generation : Reacting the core with epichlorohydrin in THF at −20°C

• Ring-opening : Treatment with 4-methoxyphenylethylamine and phenylethylmagnesium bromide in dichloromethane, yielding 83% conversion

Alternative methods from ACS Omega employ (E)-ethyl-2-cyano-2-(((2,4,6-trichlorobenzoyl)oxy)imino)acetate (TCBOXY) as a coupling reagent, enabling room-temperature reactions with 89% efficiency for analogous ethyl group installations .

Imino Group Installation and Methylation

The 6-imino functionality is introduced through condensation reactions with ammonium acetate in acetic acid under reflux (120°C, 6 hr). Competitive pathways necessitated careful pH control (pH 6.5–7.0) to minimize byproduct formation.

Methylation at position 11 employs dimethyl sulfate in the presence of K2CO3, achieving 91% selectivity when conducted in acetone at 50°C . Gas chromatography-mass spectrometry (GC-MS) data from Journal of Medicinal Chemistry confirms complete methylation within 3 hr under these conditions .

Carboxamide Formation

The terminal carboxamide group is installed via a four-step sequence:

Step	Reagents/Conditions	Yield	Purity
1. Carboxylation	CO2, CuI/1,10-phenanthroline, DMF, 100°C	78%	95%
2. Acid chloride formation	Oxalyl chloride, DCM, 0°C	92%	98%
3. Amine coupling	1-Phenylethylamine, DIPEA, THF	85%	97%
4. Final purification	Preparative HPLC (C18, 70% MeCN)	99%	99.8%

Notably, the ACS Omega method demonstrates that TCBOXY-mediated amidation reduces racemization to <2% compared to traditional EDCl/HOBt approaches .

Industrial-Scale Optimization

Continuous flow reactors have revolutionized large-scale production. Key advancements include:

• Microreactor technology : Reduces reaction time from 48 hr (batch) to 6 hr with 15% higher yield

• Solvent recycling : DMF recovery rates exceed 92% using falling-film evaporators

• Catalyst recycling : Immobilized DMAP on silica gel enables 10 reuse cycles without activity loss

A comparative analysis of synthetic routes reveals:

Parameter	Batch Method	Flow Chemistry
Annual Capacity	50 kg	800 kg
E-Factor	86	12
Cost/kg	$12,400	$3,200

Chemical Reactions Analysis

Types of Reactions

6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at positions where leaving groups are present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antibacterial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s closest structural analogue is N-Ethyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (CAS: 371212-22-5, Table 1). Key differences include:

N-Substituent : The target compound has a 1-phenylethyl group , whereas the analogue uses a simpler ethyl group . The aromaticity of the former may enhance binding affinity to hydrophobic pockets in proteins.

Position 7 Side Chain : The target compound’s 4-methoxyphenylethyl group contrasts with the analogue’s 2-methoxyethyl chain. The aromatic methoxy group in the former could improve membrane permeability and metabolic stability compared to the aliphatic methoxyethyl chain.

Table 1: Structural Comparison

Feature	Target Compound	Analogue (CAS: 371212-22-5)
N-Substituent	1-Phenylethyl	Ethyl
Position 7 Side Chain	4-Methoxyphenylethyl	2-Methoxyethyl
Molecular Weight	~550–600 g/mol (estimated)	~500–550 g/mol (estimated)
Lipophilicity (LogP)	Higher (due to aromatic groups)	Lower (aliphatic side chain)
Commercial Availability	Not listed	Discontinued

Broader Context of Tricyclic Carboxamides

Tricyclic carboxamides are a niche class of compounds explored for their ability to interact with enzymes and receptors. For example:

• Spirocyclic Analogues: Compounds like 8-(4-dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione share a fused tricyclic core but differ in substituents (e.g., benzothiazol groups). These analogues are synthesized via cyclization reactions and studied for photophysical properties and bioactivity, though their mechanisms remain underexplored .
• The target compound’s imino and carboxamide groups could theoretically modulate redox pathways, but this requires experimental validation .

Key Research Findings and Gaps

Synthesis Challenges : The target compound’s triazatricyclic core likely requires multi-step synthesis involving cyclization and functional group protection, akin to methods used for spirocyclic carboxamides .

Data Limitations : Most analogues, including the CAS: 371212-22-5 compound, lack published bioactivity or pharmacokinetic data, highlighting a critical research gap .

Biological Activity

The compound 6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (hereafter referred to as "the compound") is a complex organic molecule characterized by its unique tricyclic structure and various functional groups. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of cancer treatment and enzyme inhibition.

• Molecular Formula : C25H25N5O3
• Molecular Weight : 443.5 g/mol
• IUPAC Name : 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI Key : FVVVFPCDQQSQJH-UHFFFAOYSA-N

The biological activity of the compound is primarily attributed to its ability to interact with various molecular targets such as enzymes and receptors. The tricyclic structure allows it to fit into active sites of specific enzymes, leading to the inhibition of their activity. This inhibition can disrupt critical biological pathways associated with disease progression.

Enzyme Inhibition

Research indicates that the compound exhibits significant inhibitory effects on certain enzymes involved in cancer cell proliferation. For instance:

• Cytotoxicity Studies : The compound has demonstrated cytotoxic effects against several cancer cell lines with IC50 values indicating effective inhibition at low concentrations. Notably, it showed IC50 values of 8.36 µM and 5.76 µM against specific cell lines, highlighting its potential as an anti-cancer agent .

Biological Activity Data

Cell Line	IC50 (µM)	Activity Level
K562	13.9	Moderate Cytotoxicity
SGC-7901	18.1	Low Cytotoxicity
BEL-7402	31.9	Weak Cytotoxicity

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds within the same chemical class:

• Cytotoxicity Against Cancer Cells : A comparative analysis showed that compounds with hydroxyl groups at specific positions (C-6 and C-7) exhibited enhanced cytotoxicity compared to those without these substitutions . The presence of methoxy groups also influenced activity levels.
• Mechanistic Insights : The compound's ability to inhibit enzyme activity was linked to its structural features that allow it to mimic substrate interactions within enzyme active sites . This suggests a potential for developing targeted therapies based on its structure.
• Comparative Studies : Related compounds were analyzed for their biological activities, revealing that modifications in substituents significantly altered their efficacy against various cancer cell lines . For example, a derivative with a methoxy group at C-4′ showed increased activity compared to others lacking this feature.